Cas no 1805184-92-2 (6-Bromo-2-cyano-3-iodophenylacetic acid)

• Product Name: 6-Bromo-2-cyano-3-iodophenylacetic acid
• CAS No: 1805184-92-2
• MF: C₉H₅BrINO₂
• MW: 365.94997382164
• CID: 4794055
• Update Time: 2025-10-29

6-Bromo-2-cyano-3-iodophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-cyano-3-iodophenylacetic acid

• Inchi： 1S/C9H5BrINO2/c10-7-1-2-8(11)6(4-12)5(7)3-9(13)14/h1-2H,3H2,(H,13,14)
• InChI Key： MTFWYKBSJKNXEI-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1C#N)CC(=O)O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1

Additional information on 6-Bromo-2-cyano-3-iodophenylacetic acid

Comprehensive Overview of 6-Bromo-2-cyano-3-iodophenylacetic acid (CAS No. 1805184-92-2)

6-Bromo-2-cyano-3-iodophenylacetic acid (CAS No. 1805184-92-2) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, cyano, and iodo functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a phenylacetic acid backbone, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for halogenated phenylacetic acid derivatives has surged due to their role in developing novel therapeutics. Researchers are particularly interested in 6-Bromo-2-cyano-3-iodophenylacetic acid for its potential in targeted drug delivery systems and enzyme inhibition studies. The compound's electron-withdrawing groups enhance its reactivity, making it a valuable candidate for cross-coupling reactions and palladium-catalyzed transformations.

The synthesis of 6-Bromo-2-cyano-3-iodophenylacetic acid involves multi-step organic reactions, including halogenation and cyanation processes. Its CAS No. 1805184-92-2 is frequently searched in chemical databases, reflecting its relevance in medicinal chemistry and material science. The compound's stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry.

From an environmental perspective, 6-Bromo-2-cyano-3-iodophenylacetic acid is subject to rigorous green chemistry evaluations. Researchers are exploring sustainable synthesis routes to minimize waste and energy consumption. This aligns with the growing trend of eco-friendly chemical production, a topic frequently discussed in academic forums and industry conferences.

The compound's applications extend to agrochemical innovation, where it is used to develop next-generation pesticides with improved efficacy and reduced environmental impact. Its structural motifs are also being investigated for antimicrobial and antifungal properties, addressing global challenges like antibiotic resistance.

In the realm of material science, 6-Bromo-2-cyano-3-iodophenylacetic acid is explored for its potential in organic electronics and photovoltaic materials. Its conjugated system and halogen substituents contribute to unique electronic properties, making it a candidate for OLEDs and solar cells.

For researchers and manufacturers, understanding the spectroscopic data and analytical methods for 6-Bromo-2-cyano-3-iodophenylacetic acid is crucial. Techniques like NMR, HPLC, and mass spectrometry are commonly employed to ensure purity and quality. These methods are often highlighted in scientific publications and patent filings.

The future of 6-Bromo-2-cyano-3-iodophenylacetic acid lies in its adaptability to emerging technologies. With advancements in computational chemistry and AI-driven drug design, this compound is poised to play a pivotal role in personalized medicine and smart materials. Its CAS No. 1805184-92-2 will continue to be a key identifier in chemical inventories and research databases.